molecular formula C10H13ClO2 B8593994 1-(3-Chlorophenoxy)-2-Butanol

1-(3-Chlorophenoxy)-2-Butanol

Cat. No.: B8593994
M. Wt: 200.66 g/mol
InChI Key: WGYVVPPSQMRBJN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(3-Chlorophenoxy)-2-Butanol is a chlorinated aromatic alcohol characterized by a hydroxyl group at the C2 position of butanol and a 3-chlorophenoxy substituent at C1. The 3-chlorophenoxy group likely enhances lipophilicity and bioactivity, while the hydroxyl group contributes to hydrogen bonding and solubility .

Properties

Molecular Formula

C10H13ClO2

Molecular Weight

200.66 g/mol

IUPAC Name

1-(3-chlorophenoxy)butan-2-ol

InChI

InChI=1S/C10H13ClO2/c1-2-9(12)7-13-10-5-3-4-8(11)6-10/h3-6,9,12H,2,7H2,1H3

InChI Key

WGYVVPPSQMRBJN-UHFFFAOYSA-N

Canonical SMILES

CCC(COC1=CC(=CC=C1)Cl)O

Origin of Product

United States

Comparison with Similar Compounds

1-(4-Chlorophenoxy)-3,3-dimethyl-1-(1H-1,2,4-triazole-1-yl)-2-butanol (Baytan)

  • Key Differences: Substituents: Baytan includes a triazole ring and a dimethyl group at C3, absent in 1-(3-Chlorophenoxy)-2-Butanol. These modifications enhance antifungal activity by enabling interactions with fungal cytochrome P450 enzymes . The triazole group in Baytan likely confers broader biocidal properties compared to the simpler chlorophenoxy group in the target compound .

2-Butanol, 1-(Phenylmethoxy)-

  • Key Differences: Substituent: The phenylmethoxy group replaces the 3-chlorophenoxy group. This substitution reduces electronegativity and may alter metabolic stability. Applications: Phenylmethoxy derivatives are often intermediates in organic synthesis, while chlorophenoxy alcohols are more commonly associated with bioactive molecules .

1-Butoxy-3-chloro-2-propanol

  • Key Differences: Backbone Structure: This compound is a propanol derivative with a butoxy group, contrasting with the butanol backbone of 1-(3-Chlorophenoxy)-2-Butanol. Reactivity: The proximity of the chloro and hydroxyl groups in 1-Butoxy-3-chloro-2-propanol may increase susceptibility to nucleophilic substitution reactions, whereas the chlorophenoxy group in the target compound offers steric protection .

1-(2-Chlorophenyl)-3-buten-1-ol

  • Key Differences: Substitution Pattern: The chlorophenyl group is at the C2 position, and an additional double bond (C3–C4) is present. This unsaturated structure may enhance reactivity in polymerization or conjugation reactions compared to the saturated butanol chain in the target compound .

Amylocaine (1-(Dimethylamino)-2-methyl-2-butanol benzoate)

  • Key Differences: Functional Groups: Amylocaine incorporates a dimethylamino group and a benzoate ester, enabling local anesthetic properties. In contrast, 1-(3-Chlorophenoxy)-2-Butanol lacks ionizable groups, suggesting divergent pharmacological profiles .

Comparative Data Table

Compound Substituents/Functional Groups Key Properties/Applications Evidence Source
1-(3-Chlorophenoxy)-2-Butanol 3-Chlorophenoxy, C2 hydroxyl Potential agrochemical intermediate
Baytan 4-Chlorophenoxy, triazole, dimethyl Antifungal agent
2-Butanol, 1-(Phenylmethoxy)- Phenylmethoxy, C2 hydroxyl Organic synthesis intermediate
1-Butoxy-3-chloro-2-propanol Butoxy, C3 chloro, C2 hydroxyl Reactivity in substitution reactions
1-(2-Chlorophenyl)-3-buten-1-ol 2-Chlorophenyl, unsaturated chain Polymerization precursor
Amylocaine Dimethylamino, benzoate ester Local anesthetic

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.